N2-(2-Dimethylamino-ethyl)-N2-methyl-benzothiazole-2,6-diamine

• Molecular Formula: C12H18N4S
• Molecular Weight: 250.37 g/mol
• IUPAC Name: 2-N-[2-(dimethylamino)ethyl]-2-N-methyl-1,3-benzothiazole-2,6-diamine
• InChI: InChI=1S/C12H18N4S/c1-15(2)6-7-16(3)12-14-10-5-4-9(13)8-11(10)17-12/h4-5,8H,6-7,13H2,1-3H3
• InChI Key: FBXBOUVPPFDYKE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)C1=NC2=C(S1)C=C(C=C2)N

Description

N2-(2-Dimethylamino-ethyl)-N2-methyl-benzothiazole-2,6-diamine is a useful research compound. Its molecular formula is C12H18N4S and its molecular weight is 250.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Combine N,N,N′-Trimethyl-N′-(6-nitro-benzothiazol-2-yl)ethane-1,2-diamine (5.79 g, 20.6 mmol) and 5% palladium on carbon (5.02 g) in EtOH (200 mL) and THF (25 mL). Shake on a Parr shaker at 60 psi of hydrogen at room temperature for 18 h. Filter the reaction mixture through filter paper, wash with EtOH (50 mL), and concentrate in vacuo to afford the crude title compound (4.1 g, 80%). The crude product was carried on as is. 1H NMR (400 MHz, DMSO-d6): δ 7.10 (d, 1H, J=8.4 Hz), 6.86 (d, 1H, J=1.8 Hz), 6.52 (dd, 1H, J=8.4, 2.2 Hz), 4.80 (br s, 2H), 3.51 (t, 2H, J=6.6 Hz), 3.04 (s, 3H), 2.48 (m, 2H), 2.18 (s, 6H).